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Compound Name: Tiglic Anhydride
CAS No.: 14316-68-8
Cat. No.: B1631217
Get Quote
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In the landscape of organic synthesis, the choice of an acylating agent is pivotal, directly
influencing reaction efficiency, selectivity, and overall yield. This guide provides a
comprehensive comparison of two such reagents derived from tiglic acid: tiglic anhydride and
tigloyl chloride. Tailored for researchers, scientists, and professionals in drug development, this
document delves into the nuanced differences in their reactivity, supported by mechanistic
insights and practical experimental considerations.

At a Glance: Chemical and Physical Properties

A fundamental understanding of the physical and chemical properties of tiglic anhydride and
tigloyl chloride is essential for their effective application and safe handling. The following table
summarizes their key characteristics.
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Property Tiglic Anhydride Tigloyl Chloride

Molecular Formula C10H1403[1][2] C5H7CIO[3]

Molecular Weight 182.22 g/mol [4] 118.56 g/mol [3][5]
Colorless to almost colorless

Appearance o
clear liquid[5]

Boiling Point - 145 °C[3][5]

Density - 1.08 g/cm3[3]

Refrigerated (0-10°C), under

Storage Conditions .
inert gas[5]

Flammable, Corrosive, Causes
Key Hazards Irritant severe skin burns and eye
damage[3][5][6]

The Core of Reactivity: An Electronic and Steric
Comparison

The difference in reactivity between tiglic anhydride and tigloyl chloride stems from the nature
of their leaving groups. In tigloyl chloride, the leaving group is a chloride ion (Cl~), whereas in
tiglic anhydride, it is a carboxylate ion (CHsCH=C(CH3)COO").

Acyl chlorides, such as tigloyl chloride, are generally more reactive than acid anhydrides.[7][8]
[9][10] This heightened reactivity is attributed to the superior ability of the chloride ion to act as
a leaving group compared to the carboxylate anion. The chloride ion is a weaker base and
more stable in solution. Consequently, the carbonyl carbon in tigloyl chloride is more
electrophilic and susceptible to nucleophilic attack.

This fundamental difference in reactivity dictates the choice of reaction conditions. Reactions
with tigloyl chloride are often rapid and can be performed at lower temperatures, while
reactions with tiglic anhydride may require heating or the use of a catalyst to proceed at a
reasonable rate.[7][11]
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Application in Synthesis: Acylation Reactions

The primary application of both tiglic anhydride and tigloyl chloride is in acylation reactions,
specifically the formation of esters and amides. The choice between the two reagents can
significantly impact the outcome of the synthesis.

Esterification

Both reagents react with alcohols to form tiglate esters, which are valuable intermediates in the
synthesis of natural products and pharmaceuticals.

 Tigloyl Chloride: Reacts readily with primary and secondary alcohols, often in the presence
of a non-nucleophilic base like pyridine or triethylamine to neutralize the HCI byproduct.[12]
The reaction is typically fast and proceeds to completion.

o Tiglic Anhydride: The esterification reaction with tiglic anhydride is generally slower and
may require an acid catalyst (e.g., sulfuric acid) or a nucleophilic catalyst (e.g., 4-
dimethylaminopyridine, DMAP) to enhance the reaction rate.[11][13] The byproduct of this
reaction is tiglic acid, which needs to be removed from the reaction mixture.

Amide Bond Formation

The synthesis of amides from amines is a cornerstone of peptide synthesis and drug discovery.

 Tigloyl Chloride: Reacts exothermically with primary and secondary amines to form the
corresponding amides.[7] A base is required to scavenge the liberated HCI. The high
reactivity of tigloyl chloride makes it suitable for reactions with less nucleophilic amines.

» Tiglic Anhydride: Also reacts with amines to form amides, but the reaction is less vigorous.
[7][14] Two equivalents of the amine are often required: one to act as the nucleophile and the
other to neutralize the tiglic acid byproduct.[15] Alternatively, a non-nucleophilic base can be
used.

Experimental Protocols: A Practical Guide

To illustrate the practical differences in handling and reaction setup, representative protocols for
esterification and amidation are provided below.
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Workflow for Acylation Reactions

Caption: Comparative workflow for acylation reactions.

Protocol 1: Esterification of Benzyl Alcohol with Tigloyl
Chloride

o To a stirred solution of benzyl alcohol (1.0 eq) and pyridine (1.2 eq) in anhydrous
dichloromethane (DCM) at 0°C, add tigloyl chloride (1.1 eq) dropwise.

¢ Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction with water and separate the organic layer.

o Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate solution, and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to afford benzyl tiglate.

Protocol 2: Amidation of Aniline with Tiglic Anhydride

e To a solution of aniline (2.0 eq) in anhydrous toluene, add tiglic anhydride (1.0 eq).
» Heat the reaction mixture to 80-100°C and stir for 6-12 hours, monitoring by TLC.
e Cool the reaction mixture to room temperature and dilute with ethyl acetate.

e Wash the organic layer with 1M HCI to remove excess aniline, followed by saturated sodium
bicarbonate solution to remove tiglic acid, and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

o Recrystallize the crude product to obtain N-phenyltiglamide.
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Safety and Handling: A Critical Consideration

Both tiglic anhydride and tigloyl chloride are hazardous chemicals that require careful
handling in a well-ventilated fume hood.[16][17][18][19][20][21]

 Tigloyl Chloride: is highly corrosive, flammable, and moisture-sensitive.[3][5][6] It reacts
violently with water and alcohols.[22] Personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, is mandatory.[6][16][17] Store under an
inert atmosphere and away from heat and moisture.[5]

» Tiglic Anhydride: is an irritant.[16] While less reactive than the acyl chloride, it is also
moisture-sensitive and should be handled with appropriate PPE.[20]

Chemical Hazard Comparison
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Caption: Hazard comparison of the two reagents.

Conclusion: Selecting the Appropriate Reagent
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The choice between tiglic anhydride and tigloyl chloride is a classic example of balancing
reactivity with practical considerations.

e Choose Tigloyl Chloride for:
o High Reactivity: When acylating unreactive alcohols or amines.
o Speed: For rapid and complete conversions.
o Lower Temperatures: When dealing with thermally sensitive substrates.
e Choose Tiglic Anhydride for:
o Milder Conditions: When a less vigorous reaction is desired to avoid side reactions.
o Ease of Handling: As it is generally less hazardous than tigloyl chloride.
o Alternative Byproduct: When the formation of tiglic acid is preferable to HCI.

Ultimately, the optimal choice of acylating agent will depend on the specific substrate, desired
reaction conditions, and safety protocols of the laboratory.
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Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Tiglic Anhydride | C10H1403 | CID 11063036 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.chemguide.co.uk/organicprops/esters/preparation.html
https://chemrevise.org/A-level_notes/A-level_notes_files/3-4-10-Carboxylic-acid-derivatives-Acyl-Chlorides-and-Acid-Anhydrides.pdf
https://chem.libretexts.org/Courses/SUNY_Oneonta/Chem_221%3A_Organic_Chemistry_I/21%3A_Carboxylic_Acids_and_Their_Derivatives-_Nucleophilic_Acyl_Substitution/21.5%3A_Chemistry_of_Acid_Anhydrides
https://www.chemguide.co.uk/organicprops/amides/preparation.html
https://chemrevise.org/a-level-revision-notes/carbonyls-and-carboxylic-acids/acyl-chlorides-and-acid-anhydrides/
https://www.ilo.org/dyn/icsc/showcard.display?p_card_id=0315&p_version=2&p_lang=en
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://crunchchemistry.co.uk/the-reactions-of-acyl-chlorides-and-acid-anhydrides/
https://www.youtube.com/watch?v=F3Z_K3a-G3I
https://www.youtube.com/watch?v=s-dshJ-hKDA
https://www.reddit.com/r/Mcat/comments/cqf4d4/ochem_reactivities_of_carboxylic_acid_vs_its/
https://chemistry.stackexchange.com/questions/15448/rationalising-the-order-of-reactivity-of-carbonyl-compounds-towards-nucleophile
https://www.benchchem.com/product/b1631217?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/11063036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

2.
3.
o 4.
5.
6.
7.

an
e 8.
e O.
e 10
o 11

o 12.
e 13.
o 14.
e 15.
e 16.
o 17.
e 18.
e 19.
e 20.
o 21.
o 22.

e TO

PubChemlLite - Tiglic anhydride (C10H1403) [pubchemlite.lcsb.uni.lu]

chembk.com [chembk.com]

molbase.com [molbase.com]

Tigloyl Chloride | 35660-94-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
Tigloyl Chloride | 35660-94-7 | TClI AMERICA [tcichemicals.com]

Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications,
d Selection [bocsci.com]

chem.libretexts.org [chem.libretexts.org]

chemrevise.org [chemrevise.org]

. chemrevise.org [chemrevise.org]

. chemguide.co.uk [chemguide.co.uk]

researchgate.net [researchgate.net]

Ester synthesis by esterification [organic-chemistry.org]
chemguide.co.uk [chemguide.co.uk]
chem.libretexts.org [chem.libretexts.org]
spectrumchemical.com [spectrumchemical.com]
spectrumchemical.com [spectrumchemical.com]
tcichemicals.com [tcichemicals.com]

fishersci.com [fishersci.com]
pim-resources.coleparmer.com [pim-resources.coleparmer.com]
Mobile [my.chemius.net]

fishersci.com [fishersci.com]

cite this document: BenchChem. [A Comparative Guide to Acylating Agents: Tiglic

Anhydride vs. Tigloyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631217/docs#a-comparative-guide-to-acylating-

ag

ents-tiglic-anhydride-vs-tigloyl-chloride]

Disc

laimer & Data Validity:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/11063036
https://www.chembk.com/en/chem/TIGLOYL%20CHLORIDE
https://www.molbase.com/cas/14316-68-8.html
https://www.tcichemicals.com/IN/en/p/T1811
https://www.tcichemicals.com/CA/en/p/T1811
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Anhydrides/Reactivity_of_Anhydrides
https://chemrevise.org/wp-content/uploads/2018/04/6-8-acyl-chlorides-and-acid-anhydrides.pdf
https://chemrevise.org/wp-content/uploads/2022/01/6.8.-acyl-chlorides-and-acid-anhydrides.pdf
https://www.chemguide.co.uk/organicprops/esters/preparation.html
https://www.researchgate.net/post/Synthesizing_an_ester_from_an_alcohol_and_acyl_chloride-what_solvent_to_use
https://www.organic-chemistry.org/synthesis/C1O/esters/esterifications.shtm
https://www.chemguide.co.uk/organicprops/amides/preparation.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.05%3A_Chemistry_of_Acid_Anhydrides
https://www.spectrumchemical.com/media/sds/TCI-H0349.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1811.pdf
https://www.tcichemicals.com/BE/en/sds/T1811_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC423320050&productDescription=PHTHALIC+ANHYDRIDE+ACS+5KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/70852.pdf
https://my.chemius.net/p/IEBNlS/en/gh/en
https://www.fishersci.com/store/msds?partNumber=AA4186818&productDescription=THIONYL+CHLORIDE%2C+99%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1631217/docs#a-comparative-guide-to-acylating-agents-tiglic-anhydride-vs-tigloyl-chloride
https://www.benchchem.com/product/b1631217/docs#a-comparative-guide-to-acylating-agents-tiglic-anhydride-vs-tigloyl-chloride
https://www.benchchem.com/product/b1631217/docs#a-comparative-guide-to-acylating-agents-tiglic-anhydride-vs-tigloyl-chloride
https://www.benchchem.com/product/b1631217/docs#a-comparative-guide-to-acylating-agents-tiglic-anhydride-vs-tigloyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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